Cas no 942475-04-9 (4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER)
942475-04-9 structure
Product Name:4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
CAS No:942475-04-9
MF:C11H10F2O3
MW:228.192110538483
CID:891343
PubChem ID:26597804
Update Time:2025-04-19
4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
- Methyl 2,4-difluoro-b-oxo-benzenebutanate
- SCHEMBL15778100
- 942475-04-9
- 2,4-difluoro-beta-oxo-benzenebutanoic acid methyl ester
- BYQBOQLUMFTYSC-UHFFFAOYSA-N
- Methyl2,4-difluoro-b-oxo-benzenebutanate
- C78613
- CS-0330125
- methyl 4-(2,4-difluorophenyl)-3-oxobutanoate
-
- MDL: MFCD08457114
- Inchi: 1S/C11H10F2O3/c1-16-11(15)6-9(14)4-7-2-3-8(12)5-10(7)13/h2-3,5H,4,6H2,1H3
- InChI Key: BYQBOQLUMFTYSC-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CC(CC(=O)OC)=O)F
Computed Properties
- Exact Mass: 228.06000
- Monoisotopic Mass: 228.05980050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 1.63950
4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01F05R-500mg |
2,4-difluoro-beta-oxo-benzenebutanoic acid methyl ester |
942475-04-9 | 97% | 500mg |
$180.00 | 2025-02-11 | |
| Aaron | AR01F05R-1g |
2,4-difluoro-beta-oxo-benzenebutanoic acid methyl ester |
942475-04-9 | 97% | 1g |
$266.00 | 2025-02-11 | |
| Aaron | AR01F05R-5g |
2,4-difluoro-beta-oxo-benzenebutanoic acid methyl ester |
942475-04-9 | 97% | 5g |
$786.00 | 2025-02-11 | |
| 1PlusChem | 1P01EZXF-500mg |
2,4-difluoro-beta-oxo-benzenebutanoic acid methyl ester |
942475-04-9 | 97% | 500mg |
$163.00 | 2023-12-15 | |
| 1PlusChem | 1P01EZXF-1g |
2,4-difluoro-beta-oxo-benzenebutanoic acid methyl ester |
942475-04-9 | 97% | 1g |
$235.00 | 2023-12-15 | |
| 1PlusChem | 1P01EZXF-5g |
2,4-difluoro-beta-oxo-benzenebutanoic acid methyl ester |
942475-04-9 | 97% | 5g |
$683.00 | 2023-12-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400795-250mg |
Methyl 4-(2,4-difluorophenyl)-3-oxobutanoate |
942475-04-9 | 95% | 250mg |
¥1319.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400795-1g |
Methyl 4-(2,4-difluorophenyl)-3-oxobutanoate |
942475-04-9 | 95% | 1g |
¥2814.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400795-5g |
Methyl 4-(2,4-difluorophenyl)-3-oxobutanoate |
942475-04-9 | 95% | 5g |
¥10237.00 | 2024-04-24 |
4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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